Cas no 49787-03-3 (Phenol, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-)

• Product name: Phenol, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-
• CAS No: 49787-03-3
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241
• CID: 2640471
• PubChem ID: 135981383

Phenol, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-(5-Phenyl-1,2,4-oxadiazol-3-yl)phenol
• AKOS005205307
• DB-117552
• 49787-03-3
• DTXSID701278869
• SCHEMBL2062609
• Phenol, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-

• Inchi： InChI=1S/C14H10N2O2/c17-12-8-6-10(7-9-12)13-15-14(18-16-13)11-4-2-1-3-5-11/h1-9,17H
• InChI Key： HPGXCZMZBWOELL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 238.074227566Da
• Monoisotopic Mass: 238.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.2Ų